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Compound of Interest

Compound Name: (-)-Strigolactone GR24

Cat. No.: B1145139

Essential Safety and Handling Guide for (-)-
Strigolactone GR24

This guide provides immediate safety, handling, and disposal protocols for (-)-Strigolactone
GR24, tailored for researchers, scientists, and drug development professionals. The following
procedural information is designed to ensure the safe and effective use of GR24 in a laboratory
setting.

Hazard Identification and Safety Precautions

(-)-Strigolactone GR24 is a synthetic analog of strigolactones and should be handled with care
in a laboratory environment. Based on available Safety Data Sheets (SDS), the compound
presents the following hazards:

o Harmful if swallowed, in contact with skin, or if inhaled.[1][2]
o Causes skin and serious eye irritation.[1][2]
e May cause respiratory irritation.[1][2]

Table 1: GHS Hazard and Precautionary Statements for (-)-Strigolactone GR24
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Code Statement

Hazard Statements

H302 Harmful if swallowed.[1][2]

H312 Harmful in contact with skin.[1][2]
H332 Harmful if inhaled.[1][2]

H315 Causes skin irritation.[1][2]

H319 Causes serious eye irritation.[1][2]
H335 May cause respiratory irritation.[1][2]

Precautionary Statements

Do not eat, drink or smoke when using this

P270

product.[1][2]
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[1][2]

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin irritation occurs: Get medical
P332+P313

advice/attention.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling (-)-Strigolactone GR24, the
following PPE is mandatory:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

e Hand Protection: Wear compatible chemical-resistant gloves.
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» Skin and Body Protection: Wear a laboratory coat and, if necessary, additional protective

clothing to prevent skin exposure.

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if working with the solid form or if there is a risk of generating aerosols.

All handling of GR24 should be conducted in a well-ventilated laboratory, preferably within a

chemical fume hood.[1]

Storage and Stability

Proper storage is crucial to maintain the integrity of (-)-Strigolactone GR24.

Table 2: Storage Conditions for (-)-Strigolactone GR24

Condition Temperature Duration Additional Notes
Store in a tightly
sealed container

Long-term Storage -20°C > 4 years

under an inert gas like

nitrogen.[2]

Short-term Storage

Room Temperature

For shipment and brief

periods

Avoid prolonged
exposure to ambient

temperatures.

Store in a sealed

container, protected

Stock Solution (-80°C)  -80°C Up to 6 months )
from moisture and
light.[3]
Store in a sealed
) container, protected
Stock Solution (-20°C)  -20°C Up to 1 month

from moisture and
light.[3]

GR24 is soluble in several organic solvents.[4]

Table 3: Solubility of (-)-Strigolactone GR24
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Solvent

Dimethyl sulfoxide (DMSO)

N,N-Dimethylformamide (DMF)

Ethanol

Methanol

Acetone

Experimental Protocol: Preparation of a 1 mM GR24
Stock Solution and Working Solutions

This protocol provides a step-by-step guide for preparing a stock solution of GR24 and
subsequent working solutions for use in plant biology experiments, adapted from established
laboratory procedures.

Materials:

(-)-Strigolactone GR24 (solid)

o Acetone (analytical grade)

o Ethanol (100%, analytical grade)

o MilliQ water

e 8% PEG 1450 in 50% Ethanol (optional, for specific applications)

e Microcentrifuge tubes or glass vials

o Pipettes and sterile filter tips

o \ortex mixer

e |ce bucket
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Procedure:

Part 1: Preparation of 1 mM GR24 Stock Solution

o Calculate the required mass of GR24: The molecular weight of GR24 is 298.29 g/mol . To
prepare a 1 mM stock solution, you will need 0.2983 mg of GR24 per 1 mL of solvent.

e Weigh the GR24: In a chemical fume hood, carefully weigh the desired amount of solid
GR24. Due to the small quantities, it is advisable to weigh a larger amount (e.g., 2.983 mg)
and dissolve it in a larger volume (e.g., 10 mL) to ensure accuracy.

e Dissolve in Acetone: Add the weighed GR24 to a labeled glass vial. Add the calculated
volume of acetone to the vial.

o Ensure complete dissolution: Vortex the solution until the GR24 is completely dissolved.

o Storage: Store the 1 mM stock solution at -20°C in a tightly sealed, light-protected container.

Part 2: Preparation of Working Solutions (Example for 1 uM final concentration)

This example is for preparing a 1000 pL working solution for direct application to plant buds.[3]

e Prepare on ice: Conduct all dilutions on ice to minimize degradation.[3]

o Combine solvents: In a sterile microcentrifuge tube, combine the following, in order:

o 375 pL of 100% Ethanol

o 374 uL of MilliQ Water

o 250 pL of 8% PEG 1450 (in 50% Ethanol)

e Add GR24 stock solution: Add 1 uL of the 1 mM GR24 stock solution to the solvent mixture.

e Mix gently: Vortex the solution gently to ensure it is homogenous.

» Use immediately or store briefly: Use the working solution immediately for your experiment. If
necessary, it can be stored at -20°C for a short period before use.[3] A control solution
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should be prepared using 1 pL of pure acetone instead of the GR24 stock solution.[3]

Disposal Plan

All waste contaminated with (-)-Strigolactone GR24 must be treated as hazardous chemical
waste.

e Solid Waste: Collect unused solid GR24, contaminated gloves, pipette tips, and other
disposable materials in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all unused stock and working solutions in a labeled hazardous waste
container suitable for flammable organic solvents. Do not pour GR24 solutions down the
drain.

o Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal contractor.

Signaling Pathway and Experimental Workflow

(-)-Strigolactone GR24 is known to be perceived by two distinct receptors in plants like
Arabidopsis, leading to downstream signaling. The racemic mixture of GR24 contains two
enantiomers that activate the DWARF14 (D14) receptor in the strigolactone signaling pathway
and the KARRIKIN INSENSITIVE 2 (KAI2) receptor in a related signaling pathway. Both
pathways converge on the F-box protein MAX2, which leads to the degradation of SMXL family
proteins and subsequent regulation of gene expression.
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(-)-Strigolactone GR24 Dual Signaling Pathway
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Caption: Dual signaling pathway of (-)-Strigolactone GR24 via D14 and KAI2 receptors.
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The experimental workflow for handling and preparing GR24 solutions follows a logical
progression from safe handling of the solid compound to the preparation of stock and working
solutions for biological assays.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Workflow for (-)-Strigolactone GR24
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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